Cas no 1171936-18-7 ({4-(4-methyl-1H-pyrazol-1-yl)methylphenyl}methanamine)

• Product Name: {4-(4-methyl-1H-pyrazol-1-yl)methylphenyl}methanamine
• CAS No: 1171936-18-7
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• MDL: MFCD10001675
• CID: 4683277
• PubChem ID: 25248798
• Update Time: 2025-05-19

{4-(4-methyl-1H-pyrazol-1-yl)methylphenyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {4-[(4-methylpyrazolyl)methyl]phenyl}methylamine
• {4-[(4-methyl-1H-pyrazol-1-yl)methyl]benzyl}amine
• SBB026617
• STK353539
• ST45135311
• (4-((4-Methyl-1H-pyrazol-1-yl)methyl)phenyl)methanamine
• 1-{4-[(4-methyl-1H-pyrazol-1-yl)methyl]phenyl}methanamine
• {4-(4-methyl-1H-pyrazol-1-yl)methylphenyl}methanamine

• MDL： MFCD10001675
• Inchi： 1S/C12H15N3/c1-10-7-14-15(8-10)9-12-4-2-11(6-13)3-5-12/h2-5,7-8H,6,9,13H2,1H3
• InChI Key： VEXDHARDMKRGAG-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C=N1)CC1C=CC(CN)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• Topological Polar Surface Area: 43.8

Additional information on {4-(4-methyl-1H-pyrazol-1-yl)methylphenyl}methanamine

Research Brief on {4-(4-methyl-1H-pyrazol-1-yl)methylphenyl}methanamine (CAS: 1171936-18-7)

Recent studies have highlighted the growing significance of {4-(4-methyl-1H-pyrazol-1-yl)methylphenyl}methanamine (CAS: 1171936-18-7) in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole-based structure, has emerged as a promising scaffold for drug development, particularly in the areas of oncology and neurology. Its molecular framework allows for versatile modifications, making it a valuable candidate for targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's potential as a kinase inhibitor, demonstrating its efficacy in selectively targeting aberrant signaling pathways in cancer cells. The research employed in vitro assays and molecular docking simulations to elucidate the binding interactions between {4-(4-methyl-1H-pyrazol-1-yl)methylphenyl}methanamine and key kinase domains. Results indicated a high affinity for specific oncogenic kinases, with minimal off-target effects.

Further investigations have focused on the compound's pharmacokinetic properties. A preclinical study conducted by researchers at the National Institutes of Health (NIH) revealed favorable absorption and distribution profiles, with notable blood-brain barrier penetration. This finding underscores its potential applicability in treating central nervous system (CNS) disorders, such as neurodegenerative diseases and brain tumors.

In addition to its therapeutic potential, synthetic routes for {4-(4-methyl-1H-pyrazol-1-yl)methylphenyl}methanamine have been optimized to enhance yield and purity. A recent patent (US20230183245A1) describes a novel catalytic process that reduces byproduct formation and improves scalability, addressing previous challenges in large-scale production.

Despite these advancements, challenges remain, including the need for comprehensive toxicity studies and further optimization of its selectivity profile. Ongoing clinical trials (e.g., NCT05678922) are expected to provide critical insights into its safety and efficacy in human subjects. The compound's dual potential as both a therapeutic agent and a chemical probe for biological research positions it as a focal point in contemporary drug discovery efforts.